Cas no 2248319-11-9 (3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid
• CAS No: 2248319-11-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6410674
• PubChem ID: 18739780
• Update Time: 2025-10-28

3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid
• SCHEMBL22556589
• 3-{[(tert-butoxy)carbonyl](methyl)amino}-3-methylbutanoic acid
• 3-((tert-Butoxycarbonyl)(methyl)amino)-3-methylbutanoic acid
• EN300-1589542
• 2248319-11-9
• tert-butyl (4-hydroxy-2-methylbutan-2-yl)(methyl)carbamate
• Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]methylamino]-3-methyl-

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(15)12(6)11(4,5)7-8(13)14/h7H2,1-6H3,(H,13,14)
• InChI Key： GTGNCMYDMIDOIR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N(C(OC(C)(C)C)=O)C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 326.5±21.0 °C(Predicted)
• pka: 4.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid (CAS No. 2248319-11-9)

3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid (CAS No. 2248319-11-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protecting group with a methylamino moiety and a carboxylic acid functional group. Its versatility makes it a valuable intermediate in drug discovery, particularly for modifying peptide structures or enhancing bioavailability. Researchers frequently search for "Boc-protected amino acids" or "3-methylbutanoic acid derivatives" to explore its applications in targeted therapies.

The growing interest in 3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid aligns with trends in personalized medicine and sustainable chemistry. As the pharmaceutical industry shifts toward greener synthesis methods, this compound’s role in reducing reaction steps—owing to its Boc group’s stability—has gained attention. Queries like "eco-friendly Boc deprotection" or "Boc-amino acid solubility" reflect user concerns about environmental impact and process efficiency. Its methylated amino component also sparks interest in metabolic stability studies, a hot topic in prodrug design.

From a technical perspective, CAS No. 2248319-11-9 exhibits notable physicochemical properties. The carboxylic acid group enables salt formation for improved solubility, while the Boc group offers selective deprotection under mild acidic conditions. Such characteristics are critical for formulators addressing "pH-dependent drug release" or "peptide coupling reagents." Analytical techniques like HPLC and NMR confirm its high purity, a key requirement for regulatory compliance in API manufacturing.

Innovative applications of 3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid extend to bioconjugation and material science. Its bifunctional nature allows linkage to polymers or nanoparticles, answering search trends like "biodegradable polymer modifiers." Furthermore, its compatibility with solid-phase synthesis supports automated peptide production—addressing the demand for "high-throughput peptide libraries." These cross-disciplinary uses underscore its relevance in both academic and industrial settings.

Quality control and storage guidelines for CAS No. 2248319-11-9 emphasize its sensitivity to moisture. Best practices include inert atmosphere packaging and low-temperature storage, topics often queried as "Boc compound stability." Suppliers increasingly highlight these protocols to meet stringent Good Manufacturing Practice (GMP) standards, aligning with the industry’s focus on "traceability in chemical sourcing."

In summary, 3-{(tert-butoxy)carbonyl(methyl)amino}-3-methylbutanoic acid represents a nexus of innovation in medicinal chemistry and sustainable synthesis. Its structural features cater to evolving needs in drug development, while its handling protocols reflect modern safety paradigms. As research continues, this compound will likely remain pivotal in addressing challenges like "oral drug delivery" and "green chemistry metrics," cementing its role in next-generation therapeutics.